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Compound of Interest

Compound Name: N-(3-Methylbutyl)acetamide

Cat. No.: B088304

An In-depth Technical Guide to N-(3-Methylbutyl)acetamide (CAS: 13434-12-3)

This technical guide provides a comprehensive overview of N-(3-Methylbutyl)acetamide, also
known as N-lIsopentylacetamide[1], a secondary carboxylic acid amide.[2] The document is
intended for researchers, scientists, and professionals in drug development, covering its
chemical properties, synthesis, biological significance, and analytical data. This compound is a
branched aliphatic amide with the molecular formula C7H1sNO.[3][4]

Physicochemical and Structural Data

N-(3-Methylbutyl)acetamide is a colorless to pale yellow liquid at room temperature.[4] It
belongs to the class of organic compounds known as acetamides, which feature the general
formula RNHC(=0)CHs.[5] Its structure consists of a 3-methylbutyl (isoamyl) group attached to
the nitrogen atom of an acetamide moiety.[3] A summary of its key physicochemical properties
is presented in Table 1.

Table 1: Physicochemical Properties of N-(3-Methylbutyl)acetamide
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Identifiers

CAS Number 13434-12-3 [1][6]

Molecular Formula C7H1sNO [1][6]

Molecular Weight 129.20 g/mol [1][6]

IUPAC Name N-(3-methylbutyl)acetamide [1]
N-Isopentylacetamide, N-

Synonyms ) (1116171
Isoamylacetamide
XWDCLPNMPBQWCW-

InChlKey [11[7]

UHFFFAOYSA-N

Canonical SMILES

CC(C)CCNC(=0)C

[1]

Physical Properties

Density 0.859 - 0.895 g/cm3 [6][8]
. ' 217.1 °C at 760 mmHg; 232
Boiling Point [61[8]1[9]
°C; 96-98 °C at 1 mmHg
Flash Point 116.4 °C [6]

Vapor Pressure

0.135 mmHg at 25°C

[6]

Water Solubility

8839 mg/L at 25 °C

(estimated)

[2]

Refractive Index 1.42 [6]
Computational Properties

XLogP3 1.2 [6]
Hydrogen Bond Donor Count 1 [6]
Hydrogen Bond Acceptor

C:;untg p ! o)
Rotatable Bond Count 3 [6]
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Exact Mass 129.115364102 Da [6]

| pKa (Predicted) | 16.55 + 0.46 |[6] |

Synthesis and Chemical Reactivity

The synthesis of N-(3-Methylbutyl)acetamide is most commonly achieved through standard
amidation reactions.[3] The chemical reactivity is primarily governed by the amide functional

group, which exhibits resonance delocalization, making it relatively stable compared to other
carbonyl compounds.[3]

Recommended Synthetic Protocol

The most direct and high-yield synthesis involves the acetylation of 3-methyl-1-butylamine (also
known as isoamylamine) with acetic anhydride.[3] The following is a representative
experimental protocol adapted from a similar synthesis.[10]

Objective: To synthesize N-(3-Methylbutyl)acetamide via N-acetylation.

Materials:

3-methyl-1-butylamine (1.0 eq)

Acetic anhydride (1.5 eq)

Deionized water

Ethyl acetate

5% aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:
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To a mixture of 3-methyl-1-butylamine (1.0 eq) in water, add acetic anhydride (1.5 eq)
dropwise while stirring.

Stir the resulting clear reaction mixture at room temperature for 30-60 minutes. Monitor
reaction completion using GC-MS or TLC.

Once the reaction is complete, transfer the mixture to a separatory funnel and extract the
product with ethyl acetate (e.g., 3 x 50 mL).

Combine the organic layers and wash with a 5% aqueous sodium bicarbonate solution to
neutralize any remaining acetic acid, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure to yield the crude product.

Purify the crude product by vacuum distillation to afford N-(3-Methylbutyl)acetamide as a
clear liquid.[10]
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Caption: General workflow for the synthesis of N-(3-Methylbutyl)acetamide.
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Chemical Reactivity

While stable, the amide group can undergo further transformations valuable in synthetic
chemistry. For instance, amides can be reduced to their corresponding amines using potent
reducing agents like lithium aluminum hydride (LiAIH4).[3] This conversion is a fundamental
functional group interconversion in organic synthesis.[3] Additionally, under specific conditions,
N-alkyl amides can participate in intramolecular cyclization reactions to form various nitrogen-
containing heterocycles, which are common scaffolds in medicinal chemistry.[3]

Biological Context and Applications

The primary documented biological role of N-(3-Methylbutyl)acetamide is in the field of
chemical ecology, where it functions as a semiochemical (a chemical involved in
communication).

Insect Pheromone

N-(3-Methylbutyl)acetamide is a principal volatile component found in the venom of numerous
social wasps, including species of Vespula, Dolichovespula, and Polistes.[3][11][12] In this
context, it can function as an alarm pheromone, eliciting recruitment and attack behavior in
species like Vespula squamosa.[11]

Furthermore, field studies have demonstrated that N-(3-Methylbutyl)acetamide acts as an
attractant for several species of Polistes paper wasps.[11][12] This attraction applies to both
males and females of certain species, indicating a role in mating and aggregation behaviors.
[11] This property makes it a valuable candidate for use as a lure in traps for monitoring and
managing pest populations of these wasps.[11][12] It is also a known component in the rectal
gland secretions of some fruit fly species, such as Bactocera kraussi.[13]
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Caption: Logical pathway of N-(3-Methylbutyl)acetamide as an insect semiochemical.

Other Natural Occurrences

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b088304?utm_src=pdf-body-img
https://www.benchchem.com/product/b088304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Beyond its role in insects, N-(3-Methylbutyl)acetamide has been identified in various natural
sources. It is found in alcoholic beverages, including wines and sherry.[2][3] It has also been
reported as a constituent of Nicotiana tabacum (tobacco).[1]

Analytical Data

The identification and quantification of N-(3-Methylbutyl)acetamide are typically performed
using chromatographic and spectroscopic methods. Gas chromatography coupled with mass
spectrometry (GC-MS) is the key analytical technique for its identification in volatile samples.[3]

Table 2: Summary of Spectroscopic and Chromatographic Data

Data Type Key Information Source(s)

The NIST database
provides the mass

Mass Spectrometry (El) . [7]
spectrum for this

compound.

A gas-phase IR spectrum is
Infrared (IR) Spectroscopy available from the NIST/EPA [14]

database.

Predicted *H NMR spectra are
available in public databases.
Experimental data for the
Nuclear Magnetic Resonance closely related N-(2- [10][15]
(NMR) methylbutyl)acetamide shows
characteristic shifts: 6 ~1.93 (s,
3H, CHsCO) and 6 ~6.3 (bs,

1H, NH).

| Gas Chromatography | Kovats Retention Index (Semi-standard non-polar): 1114, 1150.
Kovats Retention Index (Standard polar): 1816 - 1896. [[1][16] |

Conclusion
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N-(3-Methylbutyl)acetamide (CAS: 13434-12-3) is a well-characterized secondary amide with
established synthetic routes and a significant, documented role in chemical ecology as an
insect pheromone. Its function as an attractant for several wasp species provides a direct
application in pest management. While the broader biological activities often associated with
the acetamide scaffold have not been specifically reported for this molecule, its simple structure
and known reactivity present opportunities for its use as a building block in synthetic and
medicinal chemistry. The available physicochemical and analytical data provide a solid
foundation for its use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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